Cas no 2408974-89-8 (tert-butyl N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}carbamate
• CAS No: 2408974-89-8
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6353829
• PubChem ID: 165706296
• Update Time: 2025-10-18

tert-butyl N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548630
• 2408974-89-8
• tert-butyl N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}carbamate

• Inchi： 1S/C14H28N2O3/c1-11(2)16-8-6-14(18,7-9-16)10-15-12(17)19-13(3,4)5/h11,18H,6-10H2,1-5H3,(H,15,17)
• InChI Key： MTNUTKIUHKEPJX-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}carbamate

Professional Introduction to Compound with CAS No. 2408974-89-8 and Product Name: *tert-butyl N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}carbamate*

Compound with the CAS number 2408974-89-8 and the product name tert-butyl N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of this compound encompasses a carbamate moiety linked to a piperidine ring, which is further substituted with a hydroxyl group and an isopropyl chain. This configuration imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological applications. The presence of the hydroxyl group in the piperidine ring enhances its solubility and reactivity, while the carbamate group contributes to its stability and binding affinity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The compound in question has shown promise in preclinical studies as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Its ability to interact with specific enzymes and receptors in the brain makes it a valuable tool for researchers exploring new treatment modalities.

One of the most compelling aspects of this compound is its mechanism of action. Studies have indicated that it can inhibit the activity of acetylcholinesterase, an enzyme crucial for maintaining acetylcholine levels in the synaptic cleft. By modulating acetylcholinesterase activity, this compound has the potential to improve cognitive function and alleviate symptoms associated with cholinergic deficits. This mechanism aligns well with current research trends aimed at developing acetylcholinesterase inhibitors for neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only enhance efficiency but also minimize byproduct formation, ensuring that the final product meets stringent quality standards.

From a pharmacokinetic perspective, this compound exhibits favorable properties that make it suitable for clinical translation. Its moderate solubility in both water and organic solvents allows for versatile formulation options, while its stability under various storage conditions ensures long-term viability. Additionally, preliminary toxicity studies have shown that it exhibits low systemic toxicity, further supporting its potential as a safe and effective therapeutic agent.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in computational modeling and high-throughput screening technologies. These tools have enabled researchers to identify novel molecular scaffolds with enhanced pharmacological profiles. The compound described here is a testament to these advancements, as it was identified through a targeted approach aimed at optimizing key structural features for improved biological activity.

In conclusion, compound with CAS No. 2408974-89-8 and product name *tert-butyl N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}carbamate* represents a significant contribution to the pharmaceutical industry. Its unique chemical structure, coupled with promising preclinical data, positions it as a valuable asset in the development of novel therapeutics for neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.